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Compound of Interest

Compound Name: 2,2-Diethenylheptanoic acid
CAS No.: 114519-98-1
Cat. No.: B14291557
Get Quote
. J

2,2-Diethenylheptanoic acid (CAS: 114519-98-1) represents a specialized class of

-disubstituted carboxylic acids. Structurally characterized by a quaternary carbon at the

-position bearing two vinyl (ethenyl) groups and a lipophilic pentyl tail, this molecule presents
unique challenges in both steric hindrance and reactivity.

Unlike standard fatty acids, the geminal divinyl substitution introduces significant electron
density and potential for radical polymerization or oxidation, while the carboxylic acid moiety
retains its capacity for hydrogen bonding and proton donation. This guide moves beyond the
standard Safety Data Sheet (SDS) to provide a researcher-centric operational protocol,
grounding safety measures in the molecule's specific physicochemical behavior.

Physicochemical Characterization

To handle this compound effectively, one must understand its physical constants. The following
data aggregates calculated and experimental values for CAS 114519-98-1.
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Property Value | Description Technical Note

Synonyms: 2,2-
Chemical Name 2,2-Diethenylheptanoic acid Divinylheptanoic acid; 2,2-

Bis(ethenyl)heptanoic acid

Primary identifier for inventory
CAS Number 114519-98-1 _
tracking

Degree of Unsaturation: 3 (1
Molecular Formula ]
Carbonyl, 2 Vinyls)

Molecular Weight 182.26 g/mol
) Viscous Liquid (Standard Likely colorless to pale yellow
Physical State )
Temp) oil based on homologs
Typical for
Predicted pKa ~4.8 -substituted carboxylic acids;

sterics may slightly weaken

acidity

High BP suggests low volatility,
Boiling Point ~280°C (Predicted) but vacuum distillation is

required for purification

Organic Solvents (DMSO, Poor water solubility due to the

Solubility DCM)

alkyl chain and vinyl groups

Hazard Identification & Toxicology (SAR Analysis)

Note: Specific toxicological data for this exact CAS is limited. The following hazards are
determined via Structure-Activity Relationship (SAR) analysis, comparing it to Valproic Acid
(VPA) and acrylic acid derivatives.

Core Hazards (GHS Classification Framework)

o Skin Corrosion/Irritation (Category 2): The free acid form is a direct irritant to dermal tissue.
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e Serious Eye Damage/Irritation (Category 2A): Contact causes severe irritation due to acidic
pH and lipophilicity facilitating membrane penetration.

e Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation if aerosolized.

Advanced Toxicological Insight: The VPA Analog Risk

Researchers must treat this compound as a potential Reproductive Toxin.

e Mechanism: 2,2-Diethenylheptanoic acid is a structural analog of Valproic Acid (2-
propylpentanoic acid). VPA is a known teratogen and histone deacetylase (HDAC) inhibitor.

e The "Vinyl" Factor: The substitution of propyl chains with vinyl groups changes the metabolic
profile (potential for epoxide formation via CYP450), but the steric bulk at the

-carbon mimics the VPA pharmacophore, suggesting potential cross-reactivity with
teratogenic pathways.

Operational Protocol: Synthesis & Handling

This section outlines a self-validating workflow for handling 2,2-diethenylheptanoic acid,
ensuring sample integrity and operator safety.

A. Storage & Stability Workflow

The vinyl groups at the

-position are susceptible to radical autoxidation or polymerization if exposed to light and
oxygen over time.

o Atmosphere: Purge container with Argon or Nitrogen.
e Temperature: Store at -20°C.

 Stabilization: If storing for >6 months, consider adding a radical inhibitor (e.g., BHT) if
downstream applications permit.

B. Experimental Handling (The "Closed-Loop" Method)
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Objective: Transfer and react without exposure to moisture or oxygen.

» Equilibration: Allow the sealed vial to reach room temperature inside a desiccator before
opening. This prevents water condensation on the cold liquid, which can lead to inconsistent
stoichiometry.

» Solvent Choice: Dissolve in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
Avoid protic solvents (methanol) if performing acid-chloride conversions, as the steric bulk at
the

-carbon slows nucleophilic attack, requiring forcing conditions that may degrade the vinyl
groups.

e Quenching: All glassware contacting the neat acid must be rinsed with a saturated Sodium
Bicarbonate (

) solution before removal from the fume hood to neutralize the acid and prevent vapor
release.

C. Visualization: Reactivity & Handling Logic
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Figure 1: Decision logic for assessing sample integrity prior to experimental use. Note the
critical check for polymerization (cloudiness) due to the reactive vinyl groups.
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Emergency Response & Neutralization

In the event of a spill or exposure, the unique combination of lipophilicity (penetrates skin) and
acidity (burns) requires a specific response protocol.

Spill Management Protocol

 [solate: Evacuate the immediate area (3-meter radius).
o PPE: Butyl rubber gloves are preferred over Nitrile for extended contact with organic acids.
e Neutralization:

o Do NOT use water initially (spreads the hydrophobic oil).

o Cover spill with a dry mix of Sodium Carbonate (

) and clay absorbent (1:1 ratio).

o Wait for

evolution to cease.

o Sweep into a hazardous waste container.

First Aid Logic

o Skin Contact: Wash with soap and water (to emulsify the lipophilic tail) for 15 minutes. Pure

water alone is inefficient.

o Eye Contact: Irrigate immediately. The acidic protons can cause corneal opacity.

Synthesis & Purification Insight

For researchers synthesizing this compound (e.g., via alkylation of a heptanoic acid precursor
or malonate synthesis), purification is the critical bottleneck.

o Challenge: The boiling point is high, and the vinyl groups are thermally sensitive.

o Solution: Avoid atmospheric distillation.
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Recommended Method:Kugelrohr Distillation (High Vacuum <0.1 mmHg) or Flash
Chromatography on silica gel (Acidified Hexane/EtOAc gradient).

o Note: Use 1% Acetic Acid in the eluent to prevent tailing of the carboxylic acid on silica.

Visualization: Purification Workflow
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Figure 2: Purification strategy based on scale, prioritizing thermal stability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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